Cas no 626213-16-9 (Pyridin-4-ylmethyl-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine)
626213-16-9 structure
Product Name:Pyridin-4-ylmethyl-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine
CAS No:626213-16-9
MF:C15H25N3
MW:247.379103422165
CID:1074006
PubChem ID:1082633
Update Time:2025-04-20
Pyridin-4-ylmethyl-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine Chemical and Physical Properties
Names and Identifiers
-
- Pyridin-4-ylmethyl-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine
- TimTec1_007338
- DTXSID301190273
- N-(2,2,6,6-Tetramethyl-4-piperidinyl)-4-pyridinemethanamine
- 2,2,6,6-tetramethyl-N-(pyridin-4-ylmethyl)piperidin-4-amine
- CHEMBL1527355
- AKOS003332790
- MLS000709664
- SMR000286531
- HMS1554N12
- HMS2670L03
- 626213-16-9
-
- MDL: MFCD03725047
- Inchi: 1S/C15H25N3/c1-14(2)9-13(10-15(3,4)18-14)17-11-12-5-7-16-8-6-12/h5-8,13,17-18H,9-11H2,1-4H3
- InChI Key: YTCVAFLCWSUARN-UHFFFAOYSA-N
- SMILES: N1C(C)(C)CC(CC1(C)C)NCC1C=CN=CC=1
Computed Properties
- Exact Mass: 247.204847810g/mol
- Monoisotopic Mass: 247.204847810g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 37Ų
Pyridin-4-ylmethyl-(2,2,6,6-tetramethyl-piperidin-4-yl)-amine Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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